Cas no 5848-11-3 (Octacosamethylenglykol)

Octacosamethylenglykol structure
Octacosamethylenglykol structure
Product Name:Octacosamethylenglykol
CAS No:5848-11-3
MF:C28H58O2
MW:426.758929729462
CID:2014732
PubChem ID:54082727
Update Time:2025-04-21

Octacosamethylenglykol Chemical and Physical Properties

Names and Identifiers

    • Octacosamethylenglykol
    • Octacosan-1,28-diol
    • octacosane-1,28-diol
    • 1,28-Octacosanediol
    • 5848-11-3
    • SCHEMBL8625706
    • LMFA05000582
    • Inchi: 1S/C28H58O2/c29-27-25-23-21-19-17-15-13-11-9-7-5-3-1-2-4-6-8-10-12-14-16-18-20-22-24-26-28-30/h29-30H,1-28H2
    • InChI Key: MOGIDESHHYPDTP-UHFFFAOYSA-N
    • SMILES: OCCCCCCCCCCCCCCCCCCCCCCCCCCCCO

Computed Properties

  • Exact Mass: 426.44368109Da
  • Monoisotopic Mass: 426.44368109Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 27
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 12.2
  • Topological Polar Surface Area: 40.5Ų
Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd